Cas no 89131-09-9 (Dabsyl-L-proline)

• Product Name: Dabsyl-L-proline
• CAS No: 89131-09-9
• MF: C₁₉H₂₂N₄O₄S
• MW: 402.467382907867
• MDL: MFCD00059729
• CID: 711103
• PubChem ID: 87567958
• Update Time: 2024-12-09

Dabsyl-L-proline Chemical and Physical Properties

Names and Identifiers

• L-Proline,1-[[4-[[4-(dimethylamino)phenyl]azo]phenyl]sulfonyl]- (9CI)
• Dabsyl-L-proline
• (2S)-1-[4-[[4-(dimethylamino)phenyl]diazenyl]phenyl]sulfonylpyrrolidine-2-carboxylic acid
• 4-DIMETHYLAMINOAZOBENZENE-4A'A inverted exclamation markA'A-SULFONYL-L-PROLINE
• 4-Dimethylaminoazobenzene-4'-sulfonyl-L-proline
• D1458
• Dabsylproline
• Dbs-Pro-OH
• 1-(4-{(E)-[4-(Dimethylamino)phenyl]diazenyl}benzene-1-sulfonyl)-L-proline
• (S,E)-1-(4-((4-(dimethylamino)phenyl)diazenyl)phenylsulfonyl)pyrrolidine-2-carboxylic acid
• (2S)-1-[(4-{(E)-[4-(Dimethylamino)phenyl]diazenyl}phenyl)sulfonyl]-2-pyrrolidinecarboxylic acid, AldrichCPR
• (2S)-1-{4-[(1E)-2-[4-(dimethylamino)phenyl]diazen-1-yl]benzenesulfonyl}pyrrolidine-2-carboxylic acid
• HY-W142063
• DB-230156
• 89131-09-9
• D89862
• DTXSID10555051
• CS-0201847
• IIHLDMYXACDQGQ-SFHVURJKSA-N

• MDL： MFCD00059729
• Inchi： 1S/C19H22N4O4S/c1-22(2)16-9-5-14(6-10-16)20-21-15-7-11-17(12-8-15)28(26,27)23-13-3-4-18(23)19(24)25/h5-12,18H,3-4,13H2,1-2H3,(H,24,25)/b21-20+/t18-/m0/s1
• InChI Key： IIHLDMYXACDQGQ-MKSIGINJSA-N
• SMILES： C([C@H]1N(CCC1)S(=O)(=O)C1C=CC(/N=N/C2C=CC(N(C)C)=CC=2)=CC=1)(O[H])=O

Computed Properties

• Exact Mass: 402.13600
• Monoisotopic Mass: 402.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1
• Topological Polar Surface Area: 111

Experimental Properties

• Color/Form: Not determined
• Melting Point: 170.0 to 174.0 deg-C
• Refractive Index: 1.645
• PSA: 111.02000
• LogP: 4.42440
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters